Myristoleic Acid methyl ester
Myristoleic Acid methyl ester
Myristoleic acid is a cytotoxic component from the fruit extract of S. repens. It induces apoptosis and necrosis in human prostate cancer LNCaP cells at a rate of 8.8% and 8.1%, respectively. Furthermore, myristoleic acid found in the by-products for making cheese is one of three fatty acids that are most active at inhibiting Candida albicans germination. It has a minimal inhibitory concentration (MIC) of 9 µM in vivo. Myristoleic acid methyl ester is a more hydrophobic form of the free acid.
Brand Name:
Vulcanchem
CAS No.:
56219-06-8
VCID:
VC0048914
InChI:
InChI=1S/C15H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h6-7H,3-5,8-14H2,1-2H3/b7-6-
SMILES:
CCCCC=CCCCCCCCC(=O)OC
Molecular Formula:
C15H28O2
Molecular Weight:
240.38 g/mol
Myristoleic Acid methyl ester
CAS No.: 56219-06-8
Reference Standards
VCID: VC0048914
Molecular Formula: C15H28O2
Molecular Weight: 240.38 g/mol
CAS No. | 56219-06-8 |
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Product Name | Myristoleic Acid methyl ester |
Molecular Formula | C15H28O2 |
Molecular Weight | 240.38 g/mol |
IUPAC Name | methyl (Z)-tetradec-9-enoate |
Standard InChI | InChI=1S/C15H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h6-7H,3-5,8-14H2,1-2H3/b7-6- |
Standard InChIKey | RWIPSJUSVXDVPB-SREVYHEPSA-N |
Isomeric SMILES | CCCC/C=C\CCCCCCCC(=O)OC |
SMILES | CCCCC=CCCCCCCCC(=O)OC |
Canonical SMILES | CCCCC=CCCCCCCCC(=O)OC |
Appearance | Unit:100 mgSolvent:nonePurity:99%Physical liquid |
Description | Myristoleic acid is a cytotoxic component from the fruit extract of S. repens. It induces apoptosis and necrosis in human prostate cancer LNCaP cells at a rate of 8.8% and 8.1%, respectively. Furthermore, myristoleic acid found in the by-products for making cheese is one of three fatty acids that are most active at inhibiting Candida albicans germination. It has a minimal inhibitory concentration (MIC) of 9 µM in vivo. Myristoleic acid methyl ester is a more hydrophobic form of the free acid. |
Synonyms | Methyl myristoleate;cis-9-Tetradecenoate methyl ester |
Reference | 1.Iguchi, K.,Okumura, N.,Usui, S., et al. Myristoleic acid, a cytotoxic component in the extract from Serenoa repens, induces apoptosis and necrosis in human prostatic LNCaP cells. Prostate 47(1), 59-65 (2001). |
PubChem Compound | 5352674 |
Last Modified | Nov 11 2021 |
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